2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,5-difluorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-7-1-3-9(11(6-7)13(17)18)10-5-8(15)2-4-12(10)16/h1-6H,(H,17,18)
• InChI Key: GOVDGCRTMSOKFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID20681219
• Molecular Weight: 252.19 g/mol
• CAS RN: 1178672-29-1

Description

2-(2,5-Difluorophenyl)-5-fluorobenzoic acid (2,5-DFFBA) is a fluorinated organic acid that has been widely used in scientific research due to its unique properties. It is a versatile compound that can be used in a variety of applications such as in the synthesis of organic compounds, as an inhibitor of enzymes, and as a fluorescent probe.

Scientific Research Applications

2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of proteins and other biomolecules, as an inhibitor of enzymes, and as a reagent for the synthesis of organic compounds. It has also been used in the study of ion channels, drug delivery systems, and the development of new drugs.

Mechanism of Action

2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% is a reversible inhibitor of enzymes, meaning that it binds to the active site of the enzyme and prevents it from catalyzing the reaction. It can also bind to other molecules and interfere with their function. For example, it can bind to ion channels and block their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% depend on the concentration and duration of exposure. At low concentrations, it can act as an inhibitor of enzymes, while at higher concentrations it can have toxic effects. It has also been shown to have an effect on the growth of cells and the production of proteins.

Advantages and Limitations for Lab Experiments

2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has several advantages for lab experiments. It is easy to synthesize, it has a wide range of applications, and it is relatively inexpensive. However, it also has some limitations. It is not soluble in water, so it must be used in an aqueous solution. Additionally, it can be toxic at high concentrations and can interfere with the activity of some enzymes.

Future Directions

There are several possible future directions for research involving 2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95%. It could be used in the development of new drugs and drug delivery systems, as well as in the study of ion channels and other biological processes. Additionally, it could be used in the synthesis of organic compounds and as a fluorescent probe for the detection of biomolecules. Finally, it could be used to study the effects of fluorinated organic compounds on the environment.

Synthesis Methods

2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 2,5-difluorobenzaldehyde and 4-fluorobenzoic acid in the presence of an acid catalyst. The resulting product is then reacted with potassium hydroxide to produce 2-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95%. This method is simple, efficient, and cost-effective, making it a popular choice for researchers.